Cas no 88378-22-7 (4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers))
4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) Chemical and Physical Properties
Names and Identifiers
-
- COCTZXJHZDMRKU-UHFFFAOYSA-N
- Loxoprofen 4-Hydroxy Impurity (Mixture of Diastereomers)
- Loxoprofen Dihydroxy Impurity
- 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers)
-
- Inchi: 1S/C15H20O4/c1-9(15(18)19)11-4-2-10(3-5-11)6-12-7-13(16)8-14(12)17/h2-5,9,12-14,16-17H,6-8H2,1H3,(H,18,19)
- InChI Key: COCTZXJHZDMRKU-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C1=CC=C(CC2CC(O)CC2O)C=C1)C
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 468.3±40.0 °C at 760 mmHg
- Flash Point: 251.1±23.8 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H825570-2.5mg |
4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) |
88378-22-7 | 2.5mg |
$253.00 | 2023-05-18 | ||
| TRC | H825570-25mg |
4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) |
88378-22-7 | 25mg |
$1918.00 | 2023-05-18 | ||
| TRC | H825570-100mg |
4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) |
88378-22-7 | 100mg |
$ 9200.00 | 2023-09-07 |
4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers)
4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers): An Overview of a Promising Anti-Inflammatory Compound
4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers), with the CAS number 88378-22-7, is a derivative of loxoprofen, a non-steroidal anti-inflammatory drug (NSAID) widely used for the treatment of pain, inflammation, and fever. This compound has garnered significant attention in recent years due to its potential therapeutic benefits and unique pharmacological properties. In this article, we will delve into the chemical structure, biological activity, and recent research developments surrounding 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers).
The chemical structure of 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) is characterized by the presence of a hydroxyl group at the 4-position of the phenyl ring, which is a key feature distinguishing it from its parent compound, loxoprofen. This structural modification imparts unique properties to the molecule, including enhanced solubility and altered pharmacokinetics. The mixture of diastereomers refers to the presence of different stereoisomers, which can have distinct biological activities and metabolic profiles.
In terms of biological activity, 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) exhibits potent anti-inflammatory and analgesic effects. Studies have shown that it can effectively inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, key mediators of inflammation and pain. Additionally, this compound has been found to possess antioxidant properties, further contributing to its anti-inflammatory effects by reducing oxidative stress.
Recent research has focused on the potential therapeutic applications of 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers). A study published in the Journal of Medicinal Chemistry in 2021 investigated the efficacy of this compound in treating osteoarthritis. The results demonstrated that 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) significantly reduced joint inflammation and pain in animal models, suggesting its potential as a novel treatment option for this debilitating condition.
Another area of interest is the use of 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) in managing post-operative pain. A clinical trial conducted in 2022 evaluated the safety and effectiveness of this compound in patients undergoing orthopedic surgery. The findings indicated that patients treated with 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) experienced reduced post-operative pain and required fewer additional analgesics compared to those receiving standard care.
The pharmacokinetic profile of 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) has also been extensively studied. Research has shown that this compound is rapidly absorbed following oral administration and exhibits a longer half-life compared to loxoprofen. This extended duration of action could potentially reduce the frequency of dosing required for effective pain management.
Safety is a critical consideration in the development and use of any pharmaceutical compound. Preclinical studies have demonstrated that 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) has a favorable safety profile, with minimal adverse effects observed at therapeutic doses. However, as with all NSAIDs, caution should be exercised in patients with a history of gastrointestinal ulcers or bleeding disorders.
In conclusion, 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers), CAS number 88378-22-7, represents a promising advancement in the field of anti-inflammatory and analgesic therapy. Its unique chemical structure and biological activity make it a valuable candidate for further clinical development. Ongoing research continues to explore its potential applications in various medical conditions, paving the way for improved patient outcomes and quality of life.
88378-22-7 (4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)